Cas no 2580222-73-5 (4-(2,2-Difluorocyclopropyl)benzene-1-sulfonamide)

• Product Name: 4-(2,2-Difluorocyclopropyl)benzene-1-sulfonamide
• CAS No: 2580222-73-5
• MF: C₉H₉F₂NO₂S
• MW: 233.235068082809
• CID: 5661875
• PubChem ID: 165894125
• Update Time: 2025-05-25

4-(2,2-Difluorocyclopropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27734055
• 2580222-73-5
• 4-(2,2-difluorocyclopropyl)benzene-1-sulfonamide
• 4-(2,2-Difluorocyclopropyl)benzene-1-sulfonamide

• Inchi： 1S/C9H9F2NO2S/c10-9(11)5-8(9)6-1-3-7(4-2-6)15(12,13)14/h1-4,8H,5H2,(H2,12,13,14)
• InChI Key： XRUXMKDALZYMMB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1CC1(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 233.03220603g/mol
• Monoisotopic Mass: 233.03220603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-(2,2-Difluorocyclopropyl)benzene-1-sulfonamide

4-(2,2-Difluorocyclopropyl)benzene-1-sulfonamide (CAS No 2580222-73-5)

The compound 4-(2,2-Difluorocyclopropyl)benzene-1-sulfonamide, identified by the CAS registry number 2580222-73-5, is a highly specialized organic chemical with significant applications in various fields. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound consists of a benzene ring substituted with a sulfonamide group at the para position and a 2,2-difluorocyclopropyl group at the meta position. This unique combination of functional groups imparts distinctive chemical and physical properties to the molecule.

The synthesis of 4-(2,2-Difluorocyclopropyl)benzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the benzene sulfonamide precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall carbon footprint of production processes. The incorporation of fluorine atoms into the cyclopropane ring enhances the compound's stability and bioavailability, making it particularly suitable for use in drug development.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a potential lead molecule for developing new drugs targeting specific biological pathways. Its unique electronic properties and structural rigidity make it an ideal candidate for modulating enzyme activity or receptor interactions. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression.

Moreover, 4-(2,2-Difluorocyclopropyl)benzene-1-sulfonamide has been explored in agrochemical research for its pesticidal properties. Its ability to interact with key enzymes in pest organisms suggests its potential as a safer alternative to traditional pesticides. Recent research has focused on optimizing its bioavailability and reducing environmental persistence to meet stringent regulatory standards.

The latest research on this compound has also delved into its use in materials science. Its unique electronic structure makes it a candidate for applications in organic electronics, such as semiconductors or light-emitting diodes (LEDs). Researchers have reported encouraging results in terms of charge transport properties when this compound is incorporated into polymer blends.

In conclusion, 4-(2,2-Difluorocyclopropyl)benzene-1-sulfonamide (CAS No 2580222-73-5) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and functional groups make it an attractive target for further research and development. As scientific understanding of its properties continues to grow, so too does its potential to contribute to advancements in medicine, agriculture, and materials science.